METHYL 2-[(3-ETHOXYCARBONYL-PROPYL)-(TOLUENE-4-SULFONYL)-AMINO]-BENZOATE
METHYL 2-[(3-ETHOXYCARBONYL-PROPYL)-(TOLUENE-4-SULFONYL)-AMINO]-BENZOATE
Brand Name:
Vulcanchem
CAS No.:
100627-39-2
VCID:
VC0022717
InChI:
InChI=1S/C21H25NO6S/c1-4-28-20(23)10-7-15-22(19-9-6-5-8-18(19)21(24)27-3)29(25,26)17-13-11-16(2)12-14-17/h5-6,8-9,11-14H,4,7,10,15H2,1-3H3
SMILES:
CCOC(=O)CCCN(C1=CC=CC=C1C(=O)OC)S(=O)(=O)C2=CC=C(C=C2)C
Molecular Formula:
C21H25NO6S
Molecular Weight:
419.5 g/mol
METHYL 2-[(3-ETHOXYCARBONYL-PROPYL)-(TOLUENE-4-SULFONYL)-AMINO]-BENZOATE
CAS No.: 100627-39-2
Main Products
VCID: VC0022717
Molecular Formula: C21H25NO6S
Molecular Weight: 419.5 g/mol
![METHYL 2-[(3-ETHOXYCARBONYL-PROPYL)-(TOLUENE-4-SULFONYL)-AMINO]-BENZOATE - 100627-39-2](/images/no_structure.jpg)
| CAS No. | 100627-39-2 |
|---|---|
| Product Name | METHYL 2-[(3-ETHOXYCARBONYL-PROPYL)-(TOLUENE-4-SULFONYL)-AMINO]-BENZOATE |
| Molecular Formula | C21H25NO6S |
| Molecular Weight | 419.5 g/mol |
| IUPAC Name | methyl 2-[(4-ethoxy-4-oxobutyl)-(4-methylphenyl)sulfonylamino]benzoate |
| Standard InChI | InChI=1S/C21H25NO6S/c1-4-28-20(23)10-7-15-22(19-9-6-5-8-18(19)21(24)27-3)29(25,26)17-13-11-16(2)12-14-17/h5-6,8-9,11-14H,4,7,10,15H2,1-3H3 |
| Standard InChIKey | MJSQCFDXCIVWRA-UHFFFAOYSA-N |
| SMILES | CCOC(=O)CCCN(C1=CC=CC=C1C(=O)OC)S(=O)(=O)C2=CC=C(C=C2)C |
| Canonical SMILES | CCOC(=O)CCCN(C1=CC=CC=C1C(=O)OC)S(=O)(=O)C2=CC=C(C=C2)C |
| PubChem Compound | 266879 |
| Last Modified | Nov 11 2021 |
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